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Compound of Interest

Compound Name: N1-Benzylpropane-1,3-diamine

Cat. No.: B111822 Get Quote

An In-depth Technical Guide to N1-
Benzylpropane-1,3-diamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N1-Benzylpropane-1,3-diamine,

a diamine compound with applications in chemical synthesis and potential relevance in drug

discovery and material science.

Core Compound Identification
Below is a summary of the key identifiers for N1-Benzylpropane-1,3-diamine.

Identifier Value Source

CAS Number 13910-48-0 [1][2]

Molecular Formula C10H16N2 [1][2]

Molecular Weight 164.25 g/mol [1][2]

IUPAC Name N'-benzylpropane-1,3-diamine [2]

Synonyms
3-(Benzylamino)propylamine,

N-Benzyl-1,3-propanediamine
[2]
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Physicochemical Properties
This table summarizes the key computed physicochemical properties of N1-Benzylpropane-
1,3-diamine.

Property Value Source

Monoisotopic Mass 164.131348519 Da [2]

Topological Polar Surface Area 38.1 Å² [2]

Complexity 104 [2]

LogP (calculated) 1.09

Applications in Research and Development
N1-Benzylpropane-1,3-diamine serves as a versatile building block in organic synthesis. A

notable application is its use as a ligand in the formation of metal complexes, particularly with

platinum, which have been investigated for their potential as antineoplastic agents.[3] The

structural backbone of this diamine is also found in derivatives that have been explored for

other biological activities, such as algicidal agents.

A study on N1-benzyl-N3, N3-diethylpropane-1,3-diamine derivatives demonstrated algicidal

activity against various harmful algal species. This suggests that the N-benzylpropane-1,3-

diamine scaffold can be a starting point for developing compounds with specific biological

activities.

Experimental Protocols
This protocol is adapted from a study on the synthesis of platinum complexes with N-benzyl-

1,3-propanediamine derivatives as potential antineoplastic agents.[3]

Objective: To synthesize a platinum(II) complex using N1-Benzylpropane-1,3-diamine as a

ligand.

Materials:

N1-Benzylpropane-1,3-diamine
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Potassium tetrachloroplatinate(II) (K2[PtCl4])

Deionized water

Reaction vessel

Magnetic stirrer

Filtration apparatus

Procedure:

Dissolve a specific molar equivalent of N1-Benzylpropane-1,3-diamine in deionized water.

In a separate vessel, dissolve one molar equivalent of K2[PtCl4] in deionized water.

Slowly add the N1-Benzylpropane-1,3-diamine solution to the K2[PtCl4] solution while

stirring continuously.

Allow the reaction to proceed at room temperature for a specified period, monitoring for the

formation of a precipitate.

Collect the resulting solid product by filtration.

Wash the product with deionized water to remove any unreacted starting materials and

byproducts.

Dry the final platinum complex under vacuum.

Characterize the product using appropriate analytical techniques such as NMR spectroscopy

and elemental analysis.

Logical Workflow and Synthesis Diagrams
The following diagram illustrates the synthetic pathway for a platinum(II) complex using N1-
Benzylpropane-1,3-diamine as a bidentate ligand.
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Caption: Synthetic workflow for a platinum(II) complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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